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Key Study Findings

Oral
Ivermectin [1]

Single oral dose (200
µg/kg), repeated at 2

weeks if needed

62.5% 87.5% (after
repetition)

Superior to crotamiton
after repeated treatment

[1].

Topical
Crotamiton
(10%) [1]

Applied twice daily for

5 days, regimen
repeated at 2 weeks if

needed

46.8% 62.5% (after

repetition)

Lower efficacy compared

to ivermectin; requires
more prolonged application

[1].

Topical
Ivermectin
(1%) [2]

Topical application

(400 µg/kg), repeated
once the following

week

64.7% 82.3% (after

repetition)

Superior to crotamiton; two

applications were more
effective than a single

crotamiton course [2].

Topical
Crotamiton
(10%) [2]

Applied twice daily for

5 days, regimen
repeated at 2 weeks if

needed

41.2% 64.7% (after

repetition)

Lower efficacy rates

compared to topical
ivermectin [2].
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Detailed Experimental Protocols

To ensure the reproducibility of the data presented, here is a detailed breakdown of the methodologies used

in the key studies cited.

1. Study: Comparison of Oral Ivermectin vs. Crotamiton 10% Cream [1]

Objective: To compare the efficacy and safety of oral ivermectin versus crotamiton 10% cream.

Design: Randomized controlled trial.
Participants: 320 patients with scabies.

Intervention Groups:
Group 1 (n=160): Received a single dose of oral ivermectin (200 µg/kg).

Group 2 (n=160): Told to apply crotamiton 10% cream twice daily for five consecutive days.
Treatment Evaluation: Patients were assessed at 2 and 4 weeks. If live mites were found at the 2-

week follow-up, the assigned treatment was repeated.
Outcome Measures: Cure was defined as the absence of live mites and progressive resolution of

skin lesions and itching.

2. Study: Topical Ivermectin vs. Crotamiton Cream 10% [2]

Objective: To compare the efficacy and safety of topical ivermectin versus crotamiton 10% cream.

Design: Randomized controlled trial.
Participants: 340 patients with scabies.

Intervention Groups:
Group 1 (n=170): Received 1% topical ivermectin lotion (400 µg/kg), applied to the affected

skin and left on for 24 hours, repeated once the following week.
Group 2 (n=170): Told to apply crotamiton 10% cream twice daily for five consecutive days.

Treatment Evaluation: Patients were assessed at 2 and 4 weeks. Treatment was repeated if there
was failure at the 2-week follow-up.

Outcome Measures: Cure was defined as no live mites upon examination and resolution of lesions.

Mechanism and Decision Pathway

The following diagram illustrates the typical clinical decision-making pathway and mechanism of action

when choosing between these treatments, based on the studied protocols.
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Scabies Diagnosis

Treatment Selection

Ivermectin Treatment
(Oral or Topical)

Often preferred for
compliance/institutional use

Crotamiton Treatment
(Topical Cream 10%)

Considered for specific
patient cases

2-Week Clinical
Evaluation

Repeat dose if
mites present

Repeat 5-day regimen
if mites present

4-Week Clinical
Evaluation

Monitor for resolution
of symptoms

Patient Cured

Click to download full resolution via product page

Key Insights and Considerations

Efficacy Context: While permethrin 5% cream is often the first-line topical treatment with high cure
rates (up to 90-95% after one application, nearly 100% after two), it serves as a useful benchmark [3].

Another study found permethrin's cure rate was 100% at two weeks, significantly higher than
crotamiton and sulfur at that point [4].

Mechanism and Limitations: Ivermectin is believed to be less effective against mite eggs, which
explains why a second dose after 7-14 days is often necessary to kill newly hatched mites and

achieve higher cure rates [5].
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Safety and Use Cases: Ivermectin is generally safe but is not recommended for young children

(under 5 years or 15 kg), pregnant, or lactating women due to limited safety data [5]. Its oral
formulation is particularly valuable for ensuring compliance in institutional outbreaks or for patients

where whole-body topical application is difficult [6] [5].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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